Cas no 10311-26-9 (1,2,4,5-BENZENETETRACARBOXYLIC ACID, 3,6-DIFLUORO-)

1,2,4,5-BENZENETETRACARBOXYLIC ACID, 3,6-DIFLUORO- structure
10311-26-9 structure
Product Name:1,2,4,5-BENZENETETRACARBOXYLIC ACID, 3,6-DIFLUORO-
CAS No:10311-26-9
MF:C10H4F2O8
MW:290.130770683289
CID:3177071
PubChem ID:11055369
Update Time:2025-04-21

1,2,4,5-BENZENETETRACARBOXYLIC ACID, 3,6-DIFLUORO- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-BENZENETETRACARBOXYLIC ACID, 3,6-DIFLUORO-
    • 3,6-Difluoro-1,2,4,5-benzenetetracarboxylic acid
    • SCHEMBL3020382
    • 3,6-difluoropyromellitic acid
    • 10311-26-9
    • DTXSID30893624
    • Inchi: 1S/C10H4F2O8/c11-5-1(7(13)14)2(8(15)16)6(12)4(10(19)20)3(5)9(17)18/h(H,13,14)(H,15,16)(H,17,18)(H,19,20)
    • InChI Key: QIEYXOPLDWVXDS-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)O)C(C(=O)O)=C(C(C(=O)O)=C1C(=O)O)F

Computed Properties

  • Exact Mass: 289.987423g/mol
  • Monoisotopic Mass: 289.987423g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 290.13g/mol
  • XLogP3: 0.2
  • Topological Polar Surface Area: 149Ų
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